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Compound of Interest

Compound Name: CC-90003

Cat. No.: B10798849

When working with the ERK1/2 inhibitor CC-90003, researchers, scientists, and drug
development professionals must adhere to stringent safety protocols to minimize exposure and
ensure a safe laboratory environment. Although a specific Material Safety Data Sheet (MSDS)
for CC-90003 is not publicly available, its classification as a potent, hazardous, and potentially
cytotoxic compound necessitates handling with the utmost care, following established
guidelines for cytotoxic agents.

Personal Protective Equipment (PPE)

The primary defense against exposure to hazardous chemicals like CC-90003 is the consistent
and correct use of Personal Protective Equipment (PPE). Different laboratory activities
involving this compound require varying levels of protection.
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Activity

Required PPE

Compound Reconstitution and Dilution

Double chemotherapy gloves, disposable gown,
safety glasses with side shields or splash
goggles, and a fit-tested N95 respirator or
higher. Work should be performed in a certified

chemical fume hood or biological safety cabinet.

In Vitro / In Vivo Dosing

Double chemotherapy gloves, disposable gown,
and safety glasses. For procedures with a risk of
aerosol generation, a fit-tested N95 respirator is

recommended.

Waste Disposal

Double chemotherapy gloves, disposable gown,

and safety glasses.

Spill Cleanup

Chemical-resistant outer gloves, chemotherapy
inner gloves, disposable gown, safety goggles,
and a fit-tested N95 or powdered air-purifying
respirator (PAPR).

Operational Plan for Safe Handling

A systematic approach is crucial for minimizing risk during the handling of CC-90003. The

following workflow outlines the key steps and safety precautions.
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Caption: A logical workflow for the safe handling of CC-90003.
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Disposal Plan

Proper disposal of CC-90003 and all contaminated materials is critical to prevent environmental
contamination and accidental exposure.

Waste Segregation and Collection:

o Sharps: All needles, syringes, and other sharp objects contaminated with CC-90003 must be
placed directly into a designated, puncture-resistant, and clearly labeled cytotoxic sharps
container.

¢ Solid Waste: Non-sharp contaminated items such as gloves, gowns, bench paper, and vials
should be collected in a dedicated, leak-proof, and clearly labeled cytotoxic waste container.
[1] This waste should be double-bagged in thick, yellow or purple cytotoxic waste bags.[2]

e Liquid Waste: Unused solutions of CC-90003 and contaminated liquid waste should be
collected in a designated, sealed, and clearly labeled hazardous waste container. The
specific type of container should be compatible with the solvent used (e.g., DMSO).

Disposal Procedures:

All waste generated from the handling of CC-90003 is considered hazardous or cytotoxic
waste.[2][3] Disposal must be carried out in accordance with institutional, local, and national
regulations for hazardous chemical waste.[3] This typically involves incineration at a licensed
hazardous waste facility. Under no circumstances should this waste be disposed of in general
laboratory trash or down the drain. All personnel involved in waste handling and disposal must
be trained on the specific procedures for cytotoxic agents.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for Handling
CC-90003]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10798849#personal-protective-equipment-for-
handling-cc-90003]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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